Cas no 159143-77-8 ((3S,5S)-Dihydroxy Simvastatin)

(3S,5S)-Dihydroxy Simvastatin Properties

Names and Identifiers

• 3’,5’-Dihydrodiol Simvastatin(Mixture of Diastereomers)
• 3(S), 5(S)-DIHYDROXY SIMVASTATIN-D3
• 3',5'-Dihydrodiol Simvastatin
• 3’,5’-Dihydrodiol Simvastatin (Mixture of Diastereomers)
• 3’,5’-Dihydrodiol Simvastatin (Mixture of Diastereomers)
• [(1S,3R,7R,8S,8aR)-4,6-dihydroxy-8-[2-[(4R)-4-hydroxy-6-oxooxan-2-yl]ethyl]-3,7-dimethyl-1,2,3,4,6,7,8,8a-octahydronaphthalen-1-yl] 2,2-dimethylbutanoate
• Simvastatin Impurity 9
• [1S-[1α,3α,4β,6α,7β,8β(2S*,4S*),8aβ]]-
• 3',5'-Dihydrodiol SiMvastatin (Mixture of DiastereoMers)
• 159143-77-8
• (1S,3R,7R,8S,8aR)-4,6-Dihydroxy-8-{2-[(4R)-4-hydroxy-6-oxooxan-2-yl]ethyl}-3,7-dimethyl-1,2,3,4,6,7,8,8a-octahydronaphthalen-1-yl 2,2-dimethylbutanoate
• DTXSID40747669
• 3',5'-Dihydrodiol Simvastatin (Mixture of Diastereomers)
• +Expand

• InChIKey： MRCKOKWQDZYFLT-GBCWWPGNSA-N
• Inchi： InChI=1S/C25H40O7/c1-6-25(4,5)24(30)32-20-9-13(2)23(29)18-12-19(27)14(3)17(22(18)20)8-7-16-10-15(26)11-21(28)31-16/h12-17,19-20,22-23,26-27,29H,6-11H2,1-5H3/t13-,14-,15-,16?,17+,19?,20+,22-,23?/m1/s1
• SMILES： CCC(C)(C)C(=O)OC1CC(C(C2=CC(C(C(C12)CCC3CC(CC(=O)O3)O)C)O)O)C

Computed Properties

• Exact Mass: 452.27700
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 7
• Monoisotopic Mass: 452.27740361g/mol
• Heavy Atom Count: 32
• Complexity: 730
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 113Ų

Experimental Properties

• LogP: 2.75120
• PSA: 113.29000